Cas no 1807075-80-4 (Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1807075-80-4
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4878497
• Update Time: 2025-05-21

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-18-9(17)3-8-7(5-15)2-6(4-12)10(16-8)11(13)14/h2,11H,3-4H2,1H3
• SMILES： BrCC1C=C(C#N)C(CC(=O)OC)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1807075-80-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1807075-80-4, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromomethyl and difluoromethyl substituents, make it an invaluable building block for medicinal chemists.

The bromomethyl group in Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate facilitates nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This reactivity is particularly useful in constructing complex molecular architectures. Meanwhile, the difluoromethyl moiety is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These properties have made this compound a focal point in recent research efforts aimed at developing novel therapeutics.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing fluorine atoms due to their favorable pharmacokinetic profiles. The incorporation of a difluoromethyl group into drug molecules often leads to improved pharmacological activity and reduced susceptibility to degradation by metabolic enzymes. Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate exemplifies this trend, as it provides a ready-made scaffold for the development of such advanced drug candidates.

One of the most compelling applications of Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By leveraging the reactivity of the bromomethyl group, researchers can efficiently attach various pharmacophores that target specific kinase domains. This approach has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The cyano group in the molecular structure of Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate also contributes to its utility as a synthetic intermediate. Cyano groups can undergo various transformations, such as reduction to amides or conversion to carboxylic acids, providing multiple pathways for structural diversification. This flexibility is particularly valuable in medicinal chemistry, where rapid iteration and optimization are often required to identify potent and selective drug molecules.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. Pyridine derivatives are widely used in pharmaceuticals due to their favorable electronic properties and biological activity. The combination of a cyano group with both bromomethyl and difluoromethyl substituents creates a highly reactive and versatile scaffold that can be further modified to explore new chemical space. This has led to several innovative drug candidates being developed based on this motif.

The acetate moiety at the 6-position of Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate adds another layer of functionality that can be exploited in synthetic chemistry. Acetate groups are commonly used as protecting groups or leaving groups in organic synthesis, making this compound particularly useful for multi-step synthetic routes. Additionally, the presence of an ester group can influence the solubility and bioavailability of derived drug molecules, which is a critical consideration in drug development.

In conclusion, Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1807075-80-4) is a multifaceted compound with significant applications in pharmaceutical synthesis. Its unique structural features enable it to serve as a versatile intermediate for constructing complex biologically active molecules. The ongoing research into fluorinated pyridines and kinase inhibitors underscores its importance as a building block for next-generation therapeutics. As the field of medicinal chemistry continues to evolve, compounds like Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate will undoubtedly play a pivotal role in discovering new and effective treatments for human diseases.